Cas no 19237-84-4 (Prazosin hydrochloride)

• Product Name: Prazosin hydrochloride
• CAS No: 19237-84-4
• MF: C₁₉H₂₂ClN₅O₄
• MW: 419.862082958221
• MDL: MFCD00058177
• CID: 51256
• PubChem ID: 87575055
• Update Time: 2025-04-18

Prazosin hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-AMINO-6,7-DIMETHOXY-2-QUINAZOLINY)-4-(2-FURANYLCARBONYL)PIPERAZINE
• 1-(4-AMINO-6,7-DIMETHOXY-2-QUINAZOLINYL)-4-(2-FURANYLCARBONYL)PIPERAZINE HYDROCHLORIDE
• FURAZOSIN HYDROCHLORIDE
• PRAZOSIN HCL
• PRAZOSIN HYDROCHLORIDE
• 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furanylcarbonyl)piperazinehydr
• 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furoyl)piperazinemonohydrochlo
• 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furoyl)-piperazinmonohydro
• 2-(4-(2-furoyl)piperazin-1-yl)-4-amino-6,7-dimethoxyquinazolinehydrochloride
• 4-amino-6,7-dimethoxy-2-(4-(2-furoyl)piperazin-1-yl)-quinazolinhydrochlori
• cp-12299-1
• deprazolin
• hypovase
• hypovasole
• peripress
• pratsiol
• prazosinclorhidrato
• sinetens
• 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furoyl)piperazine monohydrochloride
• PRAZOSIN HYDROCHLORIDE USP
• (4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)(furan-2-yl)methanone hydrochloride
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(furan-2-yl)methanone,hydrochloride
• Prazosin (hydrochloride)
• Prazosin Hydrochlori
• Prazosin hydrochloride (Furazosin hydrochloride,Minipress®,Vasoflex®, Pressin®,Hypovase®)
• 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furanylcarbonyl)-piperazine * HCl
• 4-A
• 6,7-dimethoxy-4-amino-2-[4-(2-furoyl)-1-piperazinyl]quinazoline hydrochloride
• prazosine hydrochloride
• Vasoflex
• Adversuten
• Alpress LP
• Adverszuten
• Minipress
• Minipress Xl
• Prazosin clorhidrato [Spanish]
• C19H21N5O4.HCl
• MLS000028454
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furoyl)piperazine monohydroch
• UNII-X0Z7454B90
• NSC-292810
• X0Z7454B90
• Prazosin hydrochloride (JP17/USP)
• Prazosin hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furoyl)-, monohydrochloride
• PRAZOSIN HYDROCHLORIDE [MI]
• HSDB 3298
• 19237-84-4 (HCl)
• Opera_ID_370
• Pharmakon1600-01500495
• PRAZOSIN HYDROCHLORIDE [EP IMPURITY]
• 2-(4-(2-furoyl)piperazin-1-yl)-6,7-dimethoxyquinazolin-4-amine hydrochloride
• Quinazoline, 4-amino-6,7-dimethoxy-2-(4-(2-furoyl)piperazin-1-yl)-, hydrochloride
• MLS002222304
• MLS001333696
• Duramipress
• Pressin and Hypovase
• PRAZOSIN HYDROCHLORIDE [ORANGE BOOK]
• SR-01000003052-8
• Hydrochloride, Prazosin
• EINECS 242-903-4
• PRAZOSINHYDROCHLORIDE
• PRAZOSIN HYDROCHLORIDE [JAN]
• NCGC00094296-03
• AKOS015895394
• HB2767
• Minipress (TN)
• SMR000058384
• AC-699
• DTXCID7095313
• D00609
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-furanylcarbonyl)-, monohydrochloride
• Piperazine,7-dimethoxy-2-quinazolinyl)-4-(2-furanylcarbonyl)-, monohydrochloride
• PRAZOSIN HYDROCHLORIDE [HSDB]
• CCG-39227
• LP01002
• Prazosin hydrochloride, >=99% (TLC)
• NCGC00094296-01
• AF-0012
• NS00076318
• Prazosin clorhidrato
• SPECTRUM1500495
• NCGC00094296-02
• PRAZOSIN HYDROCHLORIDE (EP MONOGRAPH)
• SR-01000003052-2
• piperazin-1-yl)(furan-2-yl)
• PRAZOSIN HYDROCHLORIDE (USP MONOGRAPH)
• s1424
• EU-0101002
• HY-B0193A
• MINIZIDE COMPONENT PRAZOSIN HYDROCHLORIDE
• DTXSID50172822
• PRAZOSIN HYDROCHLORIDE [USAN]
• BA164294
• 19237-84-4
• PRAZOSIN HYDROCHLORIDE [USP-RS]
• NSC757286
• Tox21_501002
• NCGC00094296-04
• NSC292810
• Q27108060
• MFCD00058177
• SB17352
• 2-[4-(furan-2-carbonyl)piperazin-1-yl]-6,7-dimethoxyquinazolin-4-amine hydrochloride
• 2-(4-(2-Furoyl)piperazin-1-yl)-4-amino-6,7-dimethoxyquinazoline hydrochloride
• PRAZOSIN HYDROCHLORIDE [USP MONOGRAPH]
• PRAZOSIN HYDROCHLORIDE [WHO-DD]
• NCGC00261687-01
• 1-(4-Amino-6,7-dimethoxy-2-quinazol inyl)-4-(2-furanylcarbonyl)piperazine hydrochloride
• 2-{4-[(furan-2-yl)carbonyl]piperazin-1-yl}-6,7-dimethoxyquinazolin-4-amine hydrochloride
• H11453
• BCP13643
• CP-12,299-1
• WFXFYZULCQKPIP-UHFFFAOYSA-N
• 1-(4-Amino-6,7-dimethoxy-quinazolin-2-yl)-4-(2-furoyl)piperazine monohydrochloride
• PRAZOSIN HYDROCHLORIDE [EP MONOGRAPH]
• PRAZOSIN HYDROCHLORIDE COMPONENT OF MINIZIDE
• CHEMBL1558
• HCL, Prazosin
• PRAZOSIN HYDROCHLORIDE [VANDF]
• Prazosin hydrochloride [USAN:USP:JAN]
• SCHEMBL41257
• MLS002153280
• NSC 292810
• Prazosin hydrochloride;
• NCGC00094296-05
• PRAZOSIN HYDROCHLORIDE [MART.]
• Piperazine,7-dimethoxy-2-quinazolinyl)-4-(2-furoyl)-, monohydrochloride
• W-107719
• SR-01000003052
• HMS1920J10
• Methanone, [4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-2-furanyl-, hydrochloride (1:1)
• NSC-757286
• EN300-7388587
• MLS001148201
• 2-[4-(2-furoyl)piperazin-1-yl]-6,7-dimethoxyquinazolin-4-amine hydrochloride
• CHEBI:8365
• PRAZOSIN HYDROCHLORIDE (EP IMPURITY)
• HMS1570N16
• Prazosin hydrochloride (USAN:USP:JAN)
• PRAZOSIN HYDROCHLORIDE (MART.)
• Prazosin hydrochloride, United States Pharmacopeia (USP) Reference Standard
• P0938
• PRAZOSIN HYDROCHLORIDE (USP-RS)
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(furan-2-yl)methanone;hydrochloride
• Terazosin Hydrochloride Dihydrate Imp. K
• DB-044795
• Prazosin hydrochloride

• MDL： MFCD00058177
• Inchi： 1S/C19H21N5O4.ClH/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14;/h3-4,9-11H,5-8H2,1-2H3,(H2,20,21,22);1H
• InChI Key： WFXFYZULCQKPIP-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=CC=CO1)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1

Computed Properties

• Exact Mass: 419.13600
• Monoisotopic Mass: 383.159354
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: White or off white crystalline powder
• Melting Point: 285°C(lit.)
• Boiling Point: 638.4 °C at 760 mmHg
• Flash Point: 339.9 °C
• Solubility: H2O: 1 mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in dimethyl sulfoxide, ethanol, water, methanol.
• PSA: 107.68000
• LogP: 2.51960
• Solubility: H2o: 1 mg/ml, colorless and transparent
• Merck: 7717
• Vapor Pressure: No data available

Prazosin hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-62
• Safety Instruction： S28-S36
• FLUKA BRAND F CODES：10
• RTECS：VA1350000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R62
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines